Cas no 2241865-68-7 (4-bromo-2-(methyl-d3)pyrimidine-5,6-d2)

• Product Name: 4-bromo-2-(methyl-d3)pyrimidine-5,6-d2
• CAS No: 2241865-68-7
• MF: C₅H₅BrN₂
• MW: 178.0414083004
• CID: 6826526
• PubChem ID: 172406681
• Update Time: 2025-03-03

4-bromo-2-(methyl-d3)pyrimidine-5,6-d2 Chemical and Physical Properties

Names and Identifiers

• 2241865-68-7
• 4-bromo-2-(methyl-d3)pyrimidine-5,6-d2
• CS-24693

• Inchi： 1S/C5H5BrN2/c1-4-7-3-2-5(6)8-4/h2-3H,1H3/i1D3,2D,3D
• InChI Key： OJPQVYZLQGRFSO-RHIBPKLGSA-N
• SMILES： BrC1=C([2H])C([2H])=NC(C([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 176.99499Da
• Monoisotopic Mass: 176.99499Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8Ų